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Compound of Interest

Compound Name: 3-Methyloctane

Cat. No.: B1293759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyloctane (CAS 2216-33-3),

a saturated branched-chain alkane. The information presented herein is intended to support

research and development activities by providing detailed chemical, physical, and safety data,

along with relevant experimental methodologies and conceptual diagrams.

Core Chemical and Physical Properties
3-Methyloctane is a colorless, clear liquid with the chemical formula C₉H₂₀.[1] It is also known

by synonyms such as isononane.[2][3] This branched alkane is a component of interest in

various fields, from fundamental organic chemistry to potential biomarker research.

The following tables summarize the key quantitative data for 3-Methyloctane.

Table 1: General Properties of 3-Methyloctane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1293759?utm_src=pdf-interest
https://www.benchchem.com/product/b1293759?utm_src=pdf-body
https://www.benchchem.com/product/b1293759?utm_src=pdf-body
https://cymitquimica.com/products/3B-M0309/3-methyloctane/
https://www.chemeo.com/cid/17-452-1/Octane-3-methyl
https://haz-map.com/Agents/16241
https://www.benchchem.com/product/b1293759?utm_src=pdf-body
https://www.benchchem.com/product/b1293759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 2216-33-3 [4][5][6]

Molecular Formula C₉H₂₀ [1][7][8]

Molecular Weight 128.26 g/mol [1][5][6]

Appearance Colorless clear liquid [1][3]

Purity >99.0% (GC) available [1][9]

Table 2: Thermodynamic and Physical Properties of 3-Methyloctane

Property Value Unit Source(s)

Density 0.7 ± 0.1 g/cm³ [7]

Boiling Point 143.5 ± 7.0 °C at 760 mmHg [7]

Melting Point -107.6 °C [5]

Flash Point 25.3 ± 11.4 °C [4][7]

Vapor Pressure 6.7 ± 0.1 mmHg at 25°C [7]

Refractive Index 1.407 n20/D [5]

Water Solubility 0.8 mg/L at 23°C [5]

LogP 5.35 [5][7]

Acentric Factor (ω) 0.4130 [2]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

22.46 kJ/mol [2]

Heat of Combustion,

Gross (Δc,grossH)
6121.40 kJ/mol [2]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-234.37 kJ/mol [2]
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Table 3: Spectroscopic Data Identifiers

Spectroscopic Data Available At

Mass Spectrum (Electron Ionization) NIST Chemistry WebBook[8], PubChem[10]

¹H NMR Spectrum ChemicalBook[11]

IR Spectrum NIST Chemistry WebBook[8]

Safety and Handling
3-Methyloctane is a flammable liquid and vapor.[9] It may be fatal if swallowed and enters

airways.[9]

Table 4: GHS Hazard and Precautionary Statements
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Code Statement Source(s)

H226 Flammable liquid and vapor. [9]

H304
May be fatal if swallowed and

enters airways.
[9]

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[9][12]

P233 Keep container tightly closed. [9][12]

P240
Ground and bond container

and receiving equipment.
[9][12]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[12]

P301 + P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.

[9]

P331 Do NOT induce vomiting. [9]

P403 + P235
Store in a well-ventilated

place. Keep cool.
[9]

Handling Precautions: Handle in a well-ventilated area.[12] Wear suitable protective clothing,

including tightly fitting safety goggles and impervious gloves.[12] Use non-sparking tools and

take measures to prevent static discharge.[9][12]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 3-Methyloctane are based

on established organic chemistry techniques, referencing cited literature.

A plausible synthetic route, based on the referenced literature (The Journal of Organic

Chemistry, 49, p. 3928, 1984), would involve a Grignard reaction followed by reduction.[5][13]
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Objective: To synthesize 3-Methyloctane from a suitable ketone precursor.

Materials:

Hexan-3-one

Ethyl magnesium bromide (Grignard reagent)

Anhydrous diethyl ether

1 M Hydrochloric acid

Lithium aluminum hydride (LiAlH₄) or a similar reducing agent

Anhydrous tetrahydrofuran (THF)

Sodium sulfate (anhydrous)

Standard glassware for organic synthesis (round-bottom flasks, reflux condenser, separatory

funnel, etc.)

Procedure:

Grignard Reaction:

Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet.

Add a solution of hexan-3-one in anhydrous diethyl ether to the flask.

Slowly add ethyl magnesium bromide in diethyl ether from the dropping funnel to the

ketone solution with stirring at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2 hours.

Cool the reaction mixture to 0°C and quench by the slow addition of 1 M hydrochloric acid.
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Transfer the mixture to a separatory funnel, separate the organic layer, and extract the

aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield crude 3-methyl-3-octanol.

Reduction of the Tertiary Alcohol:

The tertiary alcohol can be converted to 3-Methyloctane via a two-step process involving

dehydration to the corresponding alkene followed by hydrogenation, or through a one-step

reduction of a derivative (e.g., tosylate, though less common for tertiary alcohols). A more

direct, albeit potentially challenging, method could involve a Barton-McCombie

deoxygenation. For the purpose of this protocol, we will outline a dehydration-

hydrogenation sequence.

Dehydration: Treat the crude 3-methyl-3-octanol with a dehydrating agent such as sulfuric

acid or phosphoric acid with heating to produce a mixture of alkenes (3-methyl-2-octene

and 3-methyl-3-octene).

Hydrogenation: The resulting alkene mixture is then hydrogenated using a catalyst such

as Palladium on carbon (Pd/C) in a suitable solvent like ethanol under a hydrogen

atmosphere to yield 3-Methyloctane.

Purification is typically achieved through column chromatography followed by distillation.[5]

Objective: To purify crude 3-Methyloctane.

Materials:

Crude 3-Methyloctane

Silica gel (for column chromatography)

Hexane (or other suitable non-polar eluent)

Distillation apparatus

Procedure:
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Column Chromatography:

Prepare a silica gel column using hexane as the eluent.

Dissolve the crude 3-Methyloctane in a minimal amount of hexane and load it onto the

column.

Elute the column with hexane, collecting fractions.

Monitor the fractions by gas chromatography (GC) to identify those containing the pure

product.

Distillation:

Combine the pure fractions and remove the solvent under reduced pressure.

Distill the resulting liquid under atmospheric pressure, collecting the fraction boiling at

approximately 144°C.[5]

Visualizations: Workflows and Mechanisms
The following diagrams illustrate a general experimental workflow for the synthesis and

purification of 3-Methyloctane, and a representative reaction mechanism where a derivative of

3-methyloctane might be involved.

Synthesis Purification

Hexan-3-one + Ethyl Magnesium Bromide Grignard Reaction Crude 3-methyl-3-octanol Dehydration Alkene Mixture Hydrogenation Crude 3-Methyloctane Silica Gel Chromatography Distillation Pure 3-Methyloctane

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Methyloctane.

While 3-Methyloctane itself is relatively unreactive, its halogenated derivatives are classic

substrates for studying nucleophilic substitution reactions. For instance, (S)-3-chloro-3-
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methyloctane undergoes an SN1 reaction.[14][15]

(S)-3-chloro-3-methyloctane Planar Carbocation IntermediateLoss of Cl- (slow)
(R)-productNucleophilic attack (top)

(S)-product

Nucleophilic attack (bottom) Racemic Mixture

Click to download full resolution via product page

Caption: SN1 reaction mechanism for a 3-methyloctane derivative.

Applications and Relevance in Research
While a simple alkane, 3-Methyloctane and similar structures are relevant in several areas of

research.

Biomarker Research: 3-Methyloctane has been identified as a volatile organic compound

(VOC) in human breath, with some studies exploring its potential as a biomarker for diseases

such as lung cancer.[5] It has also been studied in the breath of children with type 1

diabetes.[16]

Fundamental Organic Chemistry: As illustrated by the SN1 mechanism, chiral derivatives of

3-methyloctane serve as excellent models for studying the stereochemical outcomes of

nucleophilic substitution reactions.[14][15][17]

Drug Development Context: The inclusion of methyl groups is a critical strategy in drug

design, often referred to as the "magic methyl" effect.[18] While 3-Methyloctane itself is not

a therapeutic agent, understanding the properties and interactions of such methylated

structures can inform the design of more potent and selective drug candidates by influencing

their binding affinity, metabolic stability, and pharmacokinetic profiles.[18]

Petroleum and Fuel Research: 3-Methyloctane is a component of gasoline and its

properties are relevant to fuel formulation and combustion research.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293759#3-methyloctane-cas-number-2216-33-3-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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